N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide

• IUPAC Name: N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C24H20N4O3/c1-15(28-20-9-5-6-10-21(20)31-24(28)30)23(29)25-17-13-11-16(12-14-17)22-26-18-7-3-4-8-19(18)27(22)2/h3-15H,1-2H3,(H,25,29)
• InChI Key: UHMLBHZPZRQUQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2C)N4C5=CC=CC=C5OC4=O
• Molecular Formula: C24H20N4O3
• Molecular Weight: 412.4 g/mol

Description

N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of the cell cycle and ultimately, cell death. Additionally, this compound has been shown to induce apoptosis, which is programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide has various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis, which is the formation of new blood vessels. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide. One of the main areas of research is the development of new cancer treatments using this compound. Additionally, this compound has also shown potential in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential of this compound in these areas.

Synthesis Methods

The synthesis of N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide involves the reaction of 2-aminobenzimidazole with 4-bromoacetophenone to form 4-(1-methylbenzimidazol-2-yl)acetophenone. This intermediate is then reacted with 2-hydroxy-3-nitrobenzaldehyde to form the final product. The synthesis of this compound has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-[4-(1-methylbenzimidazol-2-yl)phenyl]-2-(2-oxo-1,3-benzoxazol-3-yl)propanamide has been studied for its potential applications in various fields of scientific research. One of the main areas of research is in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells.